Cas no 890587-56-1 ((5-Isopropyl-1-benzofuran-3-yl)acetic acid)

• Product Name: (5-Isopropyl-1-benzofuran-3-yl)acetic acid
• CAS No: 890587-56-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5730535
• PubChem ID: 4737022
• Update Time: 2025-06-09

(5-Isopropyl-1-benzofuran-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-isopropyl-1-benzofuran-3-yl)acetic acid
• 2-[5-(propan-2-yl)-1-benzofuran-3-yl]acetic acid
• [5-(propan-2-yl)-1-benzofuran-3-yl]acetic acid
• STK882272
• F2124-0359
• AKOS000267331
• 2-(5-Isopropylbenzofuran-3-yl)acetic acid
• 2-(5-propan-2-yl-1-benzofuran-3-yl)acetic acid
• EN300-1223959
• 890587-56-1
• Z57906711
• 3-Benzofuranacetic acid, 5-(1-methylethyl)-
• (5-Isopropyl-1-benzofuran-3-yl)acetic acid

• Inchi： 1S/C13H14O3/c1-8(2)9-3-4-12-11(5-9)10(7-16-12)6-13(14)15/h3-5,7-8H,6H2,1-2H3,(H,14,15)
• InChI Key： ULBBABAHHVTBKT-UHFFFAOYSA-N
• SMILES： O1C=C(CC(=O)O)C2=C1C=CC(=C2)C(C)C

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (5-Isopropyl-1-benzofuran-3-yl)acetic acid

Recent Advances in the Study of (5-Isopropyl-1-benzofuran-3-yl)acetic acid (CAS: 890587-56-1)

The compound (5-Isopropyl-1-benzofuran-3-yl)acetic acid (CAS: 890587-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzofuran core and acetic acid side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the key advancements in understanding this compound.

One of the primary areas of interest has been the synthesis and structural optimization of (5-Isopropyl-1-benzofuran-3-yl)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving Friedel-Crafts acylation and subsequent hydrolysis, achieving a 78% overall yield. This advancement is critical for further pharmacological evaluations and potential commercialization.

Pharmacological studies have revealed that (5-Isopropyl-1-benzofuran-3-yl)acetic acid exhibits notable anti-inflammatory and analgesic properties. In vitro assays demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.45 µM, suggesting its potential as a COX-2 selective inhibitor. This finding is particularly relevant given the ongoing search for safer anti-inflammatory agents with fewer gastrointestinal side effects compared to traditional NSAIDs. Further in vivo studies in rodent models confirmed its efficacy in reducing inflammation and pain, with a favorable safety profile.

Another promising avenue of research involves the compound's potential application in neurodegenerative diseases. A recent preprint (BioRxiv, 2024) reported that (5-Isopropyl-1-benzofuran-3-yl)acetic acid can modulate the activity of microglial cells, reducing neuroinflammation in a mouse model of Alzheimer's disease. The study highlighted its ability to cross the blood-brain barrier, a crucial factor for CNS-targeted therapies. These findings open new possibilities for its use in treating conditions like Alzheimer's and Parkinson's diseases.

In addition to its therapeutic potential, (5-Isopropyl-1-benzofuran-3-yl)acetic acid has also been explored as a chemical probe for studying biological pathways. Its unique structure allows it to interact with specific protein targets, making it a valuable tool for elucidating mechanisms of action in various diseases. For instance, a study in Cell Chemical Biology (2023) used this compound to investigate the role of benzofuran derivatives in modulating protein-protein interactions involved in cancer progression.

Despite these promising developments, challenges remain in the clinical translation of (5-Isopropyl-1-benzofuran-3-yl)acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and extensive preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (5-Isopropyl-1-benzofuran-3-yl)acetic acid (CAS: 890587-56-1) represents a versatile and promising molecule in chemical biology and drug discovery. Recent studies have shed light on its synthetic accessibility, pharmacological properties, and potential therapeutic applications. Continued research and development efforts are warranted to fully exploit its benefits and bring it closer to clinical use. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.